Cas no 2172234-97-6 (5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylbenzoic acid)

• Product Name: 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylbenzoic acid
• CAS No: 2172234-97-6
• MF: C₂₇H₂₆N₂O₅
• MW: 458.505747318268
• CID: 6350749
• PubChem ID: 165536795
• Update Time: 2025-05-26

5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylbenzoic acid
• 2172234-97-6
• 5-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-2-methylbenzoic acid
• EN300-1516070

• Inchi： 1S/C27H26N2O5/c1-16-11-12-18(14-23(16)26(31)32)29-25(30)13-17(2)28-27(33)34-15-24-21-9-5-3-7-19(21)20-8-4-6-10-22(20)24/h3-12,14,17,24H,13,15H2,1-2H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： MTILHJVVSDYYPU-UHFFFAOYSA-N
• SMILES： O(C(NC(C)CC(NC1C=CC(C)=C(C(=O)O)C=1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 458.18417193g/mol
• Monoisotopic Mass: 458.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylbenzoic acid

5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylbenzoic Acid: A Comprehensive Overview

The compound with CAS No 2172234-97-6, known as 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylbenzoic acid, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a butanamido chain, and a substituted benzoic acid moiety. The presence of these functional groups makes it a versatile molecule with applications ranging from peptide synthesis to drug development.

The Fmoc group, which is a well-known protecting group in peptide chemistry, plays a crucial role in stabilizing the molecule during synthesis. This group is particularly valuable due to its compatibility with solid-phase synthesis techniques and its ability to protect amino groups under basic conditions. Recent studies have highlighted the importance of such protecting groups in improving the efficiency of peptide synthesis, especially in the context of large-scale production of biopharmaceuticals.

The butanamido chain introduces additional flexibility and functionality to the molecule, making it suitable for various chemical modifications. This chain can serve as a linker in bioconjugation reactions or as a site for further functionalization in drug design. The 2-methylbenzoic acid moiety adds aromatic stability and introduces potential sites for hydrogen bonding, which are critical for molecular interactions in biological systems.

Recent advancements in computational chemistry have enabled researchers to predict the physicochemical properties of this compound with greater accuracy. For instance, molecular dynamics simulations have provided insights into the conformational flexibility of the Fmoc group and its impact on the overall stability of the molecule. These studies are essential for understanding the behavior of the compound in different chemical environments and for optimizing its use in various applications.

In terms of biological applications, this compound has shown promise as a building block in the development of novel therapeutic agents. Its structure allows for easy incorporation into peptide-based drugs, where it can serve as a protective group or as part of the active pharmaceutical ingredient (API). Furthermore, its compatibility with modern drug delivery systems makes it an attractive candidate for targeted therapies.

The synthesis of 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylbenzoic acid involves a multi-step process that combines principles from organic synthesis and peptide chemistry. Key steps include the coupling of the Fmoc group to the butanamido chain and subsequent functionalization with the benzoic acid moiety. Recent optimizations in these steps have led to higher yields and improved purity levels, making this compound more accessible for research and industrial applications.

From an environmental standpoint, researchers are increasingly focusing on the sustainability of chemical processes used to synthesize such compounds. Green chemistry approaches, such as the use of catalytic reactions and renewable feedstocks, are being explored to reduce the environmental footprint of this compound's production. These efforts align with global initiatives aimed at promoting sustainable practices in the chemical industry.

In conclusion, 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylbenzoic acid (CAS No 2172234-97-6) is a versatile and innovative molecule with wide-ranging applications in chemistry and pharmacology. Its unique structure, combined with recent advancements in synthesis and computational techniques, positions it as a valuable tool for advancing scientific research and industrial innovation.